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Compound of Interest

Compound Name: Iridium(IV) iodide

Cat. No.: B1582531 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of iridium tetraiodide

(IrI₄) from hexachloroiridic acid (H₂IrCl₆). Due to the limited availability of detailed experimental

protocols in publicly accessible literature, this document outlines a generalized procedure

based on established principles of inorganic synthesis, summarizes known physicochemical

properties, and discusses appropriate characterization techniques.

Introduction
Iridium tetraiodide is a binary iridium compound with potential applications in catalysis and

materials science. Its synthesis from the common iridium precursor, hexachloroiridic acid,

involves a halide exchange reaction in an aqueous medium. This guide aims to provide a

foundational understanding for researchers interested in the preparation and study of this

compound.

Chemical Properties and Data
Iridium tetraiodide is a black, crystalline solid.[1] It is notably insoluble in water and alcohol but

exhibits solubility in aqueous solutions of alkali metal iodides, where it forms complex salts.[1]

Key quantitative data for iridium tetraiodide are summarized in the table below.
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Property Value Reference

Chemical Formula IrI₄ [1]

Molar Mass 699.835 g/mol [1]

Appearance Black powder/crystals [1]

Solubility in Water Insoluble [1]

Solubility in Alcohol Insoluble [1]

Solubility in Alkali Metal Iodide

Solutions
Soluble (forms complex salts) [1]

Synthesis Pathway
The synthesis of iridium tetraiodide from hexachloroiridic acid proceeds via a precipitation

reaction in an aqueous solution with an iodide salt, typically potassium iodide (KI). The

underlying chemical transformation is the displacement of chloride ligands by iodide ligands,

leading to the formation of the insoluble iridium tetraiodide.
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Caption: General reaction scheme for the synthesis of Iridium Tetraiodide.

Experimental Protocol (Generalized)
While a specific, detailed experimental protocol with precise quantities and reaction conditions

is not readily available in the literature, a general procedure can be inferred. Researchers
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should optimize the following steps based on their specific laboratory conditions and desired

product characteristics.

4.1. Materials

Hexachloroiridic acid (H₂IrCl₆) or its salt (e.g., dipotassium hexachloroiridate, K₂IrCl₆)

Potassium iodide (KI)

Deionized water

4.2. Procedure

Preparation of Reactant Solutions:

Prepare an aqueous solution of hexachloroiridic acid. The concentration should be

determined based on the desired scale of the reaction.

Prepare a separate aqueous solution of potassium iodide. An excess of potassium iodide

is generally recommended to drive the reaction to completion.

Reaction:

Slowly add the potassium iodide solution to the hexachloroiridic acid solution with constant

stirring.

The reaction is expected to proceed at room temperature.

A black precipitate of iridium tetraiodide should form upon mixing the solutions.

Purification:

Allow the precipitate to settle completely.

Separate the precipitate from the supernatant by filtration or decantation.

Wash the precipitate thoroughly with deionized water to remove any soluble impurities,

such as potassium chloride and unreacted potassium iodide.
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Repeat the washing step several times.

Dry the purified precipitate, for example, in a desiccator over a suitable drying agent.

4.3. Experimental Workflow Diagram
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Caption: Generalized workflow for the synthesis of Iridium Tetraiodide.
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Characterization
To confirm the identity and purity of the synthesized iridium tetraiodide, the following

characterization techniques are recommended:

X-Ray Diffraction (XRD): To determine the crystalline structure of the product.

Elemental Analysis: To confirm the elemental composition (Ir and I) and the stoichiometry of

the compound.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or Atomic Absorption

Spectroscopy (AAS): To determine the iridium content with high accuracy.

Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To

analyze the morphology and particle size of the synthesized powder.

Safety Precautions
Hexachloroiridic acid is corrosive and a strong oxidizing agent. Handle with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Potassium iodide is generally considered safe but should be handled with care.

The final product, iridium tetraiodide, should be handled as a potentially hazardous chemical,

and its toxicological properties have not been extensively studied.

All procedures should be carried out in a well-ventilated fume hood.

Disclaimer: This guide is intended for informational purposes only and should be used by

qualified individuals in a laboratory setting. The user is solely responsible for all safety

precautions and for conducting their own risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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